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Compound of Interest

Compound Name: dimethyltin(2+) dichloride

Cat. No.: B104010 Get Quote

This guide provides an in-depth, objective analysis of dimethyltin(2+) dichloride (DMTC), a

pivotal organotin compound in modern industry. Tailored for researchers, scientists, and

professionals in material science and chemical synthesis, this document moves beyond a

simple product overview. It delves into a comparative cost-performance analysis, juxtaposing

DMTC with its primary alternatives in its most significant applications. We will explore the

underlying chemistry, present supporting experimental data, and provide detailed protocols to

empower you to make informed decisions based on a foundation of scientific integrity and

practical, field-proven insights.

Introduction: The Role of Organotins and the
Prominence of DMTC
Organotin compounds, characterized by the presence of at least one tin-carbon bond,

represent a class of organometallic chemicals with a broader range of industrial applications

than the organic compounds of any other metal.[1][2] Their utility spans from polymer

stabilization and catalysis to biocidal coatings and glass manufacturing.[1][3][4] Among these,

Dimethyltin Dichloride (CAS: 753-73-1) emerges as a critical intermediate and a direct-use

chemical. It is most notably the primary raw material for producing high-efficiency methyltin

heat stabilizers for polyvinyl chloride (PVC) and serves as a potent catalyst in the synthesis of

polyesters, polyurethanes, and silicones.[4][5][6][7]

The selection of a chemical intermediate like DMTC is a complex equation balancing

performance efficacy, economic viability, and an increasingly stringent regulatory landscape.
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This guide aims to deconstruct that equation, offering a clear, evidence-based comparison to

facilitate optimal material selection for your specific application.

Chapter 1: Foundational Profile of Dimethyltin
Dichloride
A thorough understanding of DMTC begins with its fundamental properties and the economics

of its production.

Physicochemical Properties
DMTC is a white crystalline solid under standard conditions, possessing properties that make it

suitable for its various roles.

Property Value Source(s)

CAS Number 753-73-1 [4]

Molecular Formula C₂H₆Cl₂Sn [4]

Molecular Weight 219.68 g/mol [4]

Melting Point 107 - 109 °C [4]

Boiling Point ~188 - 190 °C [8][9]

Solubility

Slightly soluble in water (20

g/L at 20°C); decomposes.

Soluble in methanol.

[8]

Synthesis and Cost Implications
The predominant industrial synthesis of DMTC is the "one-step" direct reaction of metallic tin

with methyl chloride at elevated temperatures and pressures, in the presence of a catalyst.[10]

This process, while direct, involves significant capital and operational costs.
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Caption: Simplified workflow for the direct synthesis of DMTC.

Causality Behind Production Costs:

Raw Materials: The cost is heavily influenced by the market price of tin metal and methyl

chloride.

Energy Consumption: The process requires high temperatures (175-250°C) and pressures

(up to 1.5 MPa), representing a significant energy expenditure.[11]

Catalyst: While proprietary, catalyst systems are essential for achieving high reaction

velocities and yields (often exceeding 90%), but add to the cost.[12][13]

Capital Expenditure: The need for specialized high-pressure reactors and corrosion-resistant

distillation equipment contributes to high initial investment.
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Purity & Separation: The reaction often produces a mixture of methyltin chlorides,

necessitating a costly fractional distillation step to achieve the high purity required for many

applications.[9][14] The ratio of DMTC to byproducts like methyltin trichloride is a critical

factor in the process economics.[14]

Chapter 2: Application Focus: PVC Heat
Stabilization
The largest single application for DMTC is as a precursor for methyltin mercaptide heat

stabilizers, which are vital for processing Polyvinyl Chloride (PVC).[5][14]

Mechanism of PVC Degradation and Stabilization
When subjected to heat during processing, PVC undergoes a catastrophic degradation process

known as dehydrochlorination, releasing hydrogen chloride (HCl). This initiates a chain

reaction, forming conjugated polyene sequences that cause discoloration (yellowing to

blackening) and a severe loss of mechanical properties.[15][16]

Organotin stabilizers, derived from DMTC, interrupt this process primarily by acting as efficient

HCl scavengers.[17]
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Caption: Mechanism of PVC degradation and organotin stabilization.
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Performance & Cost Comparison of PVC Stabilizers
DMTC-derived methyltins compete with other organotins (butyltins, octyltins) and non-tin

systems. The choice involves a trade-off between performance, cost, and safety.

Stabilizer Type
Key
Performance
Attributes

Relative Cost
Toxicity Profile
(Oral LD₅₀,
Rat)

Key
Application
Area

Methyltins (from

DMTC)

Excellent heat

stability, high

transparency,

good

processability.

Medium-High

Moderate-High

(~1500-2200

mg/kg)[15]

Rigid,

transparent PVC

(bottles, profiles,

medical tubing).

[15]

Butyltins

Robust thermal

stability, cost-

effective.

Medium

High (Lower

LD₅₀ values)[18]

[19]

General purpose

PVC (pipes,

window profiles).

[18]

Octyltins

Excellent heat

stability, very low

toxicity, low

migration.

High
Low (Higher

LD₅₀ values)[18]

Food-contact

PVC,

applications with

high safety

standards.[18]

Calcium/Zinc

(Ca/Zn)

Lower toxicity,

environmentally

preferred.

Low-Medium Very Low

Flexible PVC,

replacing lead

and cadmium

stabilizers.

Analysis:

Performance: Methyltins derived from DMTC offer a superior balance of high thermal stability

and excellent clarity, making them the gold standard for transparent, rigid PVC applications.

[15]

Cost: While octyltins offer the best safety profile, this comes at a significantly higher

production cost.[18] Butyltins are a cost-effective alternative but are restricted from sensitive
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applications due to higher toxicity.[18]

Regulatory Pressure: The toxicity of organotin compounds is a major concern, driving a shift

towards lower-toxicity options like octyltins and non-tin systems like Ca/Zn, despite potential

performance compromises.[20]

Experimental Protocol: Evaluating Thermal Stability by
Dehydrochlorination
To provide a self-validating system for comparing stabilizers, a standardized

dehydrochlorination test is employed. This protocol measures the time it takes for a PVC

sample to begin degrading at a high temperature.

Objective: To determine the "stability time" of PVC compounds formulated with different heat

stabilizers.

Methodology (ISO 182-3:1993, Conductivity Method):

Sample Preparation:

Prepare a masterbatch of PVC resin, plasticizer, and other standard additives.

Divide the masterbatch and add a precise concentration (e.g., 1.5 phr - parts per hundred

resin) of the stabilizer to be tested (e.g., Methyltin, Octyltin, Ca/Zn).

Homogenize each blend using a two-roll mill at a controlled temperature (e.g., 160°C) to

create thin sheets.

Apparatus Setup:

Use a thermal stability analyzer (e.g., Metrohm 763 Thermomat). This instrument heats

the sample in a controlled stream of inert gas (nitrogen) and passes the effluent gas

through a cell of deionized water.

A conductivity probe in the water cell continuously measures the change in conductivity.

Experimental Procedure:
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Place a precise weight of the prepared PVC sample into the reaction tube of the

instrument.

Heat the sample to the test temperature (e.g., 190°C or 200°C) under a constant nitrogen

flow.

Start data logging. As the PVC degrades, it releases HCl gas.

The HCl is carried by the nitrogen into the water cell, where it dissolves and dissociates

into H⁺ and Cl⁻ ions, causing an increase in the water's conductivity.

Data Analysis:

Plot conductivity (µS/cm) versus time (minutes).

The stability time is defined as the time required to reach a specific conductivity threshold

(e.g., 50-60 µS/cm).[16] A longer stability time indicates a more effective heat stabilizer.

Expertise Behind the Protocol: This method is chosen over simpler color-change tests (like

Congo Red) because it provides quantitative, reproducible data on the onset of degradation.

[16] Measuring conductivity is a direct and sensitive indicator of HCl evolution, which is the

primary degradation mechanism. Using an inert gas ensures that thermo-oxidative effects are

minimized, isolating the thermal stability imparted by the additive.

Chapter 3: Application Focus: Catalysis in Polymer
Synthesis
DMTC and its derivatives are effective Lewis acid catalysts, accelerating reactions crucial to

the production of polyesters, polyurethanes, and silicones.[6][21][22]

Mechanism of Organotin Catalysis
In reactions like esterification, the tin center of the organotin catalyst coordinates with the

carbonyl oxygen of the carboxylic acid. This coordination enhances the electrophilicity of the

carbonyl carbon, making it more susceptible to nucleophilic attack by the alcohol. This lowers

the activation energy of the reaction, dramatically increasing its rate.[21]
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Caption: General Lewis acid mechanism for organotin-catalyzed esterification.

Performance & Cost Comparison of Catalysts
In the polyurethane sector, traditional organotins like Dibutyltin Dilaurate (DBTL) are facing

replacement by tin-free alternatives due to toxicity concerns.
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Catalyst Type
Catalytic
Activity

Impact on
Properties

Relative Cost
Toxicity &
Regulatory
Status

Organotins (e.g.,

DMTC

derivatives,

DBTL)

High, very

efficient for both

gelling and

blowing

reactions.[23]

Can influence

pot life; reliable

cure.

Medium

High; DBTL and

other organotins

are heavily

regulated/restrict

ed in many

regions.[15][24]

Bismuth/Zinc

Catalysts

Good gelling

activity, less

effective for

blowing (water)

reaction.[23]

Longer pot life,

can improve

gloss and reduce

yellowing.[24]

Medium-High

Low; considered

a "greener"

alternative with

fewer regulatory

risks.[24]

Zirconium

Complexes

Moderate

activity, often

requires co-

catalysts.

Can provide a

"through-cure"

profile.

High

Low; another

emerging tin-free

option.[24]

Analysis:

Performance: Organotins derived from precursors like DMTC are highly efficient and reliable

catalysts.[23] However, their strong catalytic effect on the water-isocyanate reaction

(blowing) can be undesirable in coating applications, leading to CO₂ bubble formation.[23]

Cost & Regulation: The primary driver for moving away from organotin catalysts is not cost or

performance, but regulatory pressure and consumer demand for safer products.[24] Tin-free

alternatives like bismuth and zinc catalysts offer comparable performance in many coating

applications with a significantly better safety profile, justifying their often similar or higher

cost.[24]

Chapter 4: Integrated Analysis and Future Outlook
The choice to use dimethyltin dichloride is a multifaceted decision that hinges on the specific

industrial application.
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Caption: Decision matrix for selecting DMTC-based products vs. alternatives.

Future Outlook: The market for organotin compounds is projected to grow, driven by the

expansion of the PVC and polymer industries.[20] However, this growth is significantly

restrained by environmental regulations and the development of greener, more eco-friendly

substitutes.[20] The future of DMTC and its derivatives will likely involve:

Use in highly specialized applications where their performance is currently unmatched.

Increased investment in process optimization to reduce production costs and environmental

footprint.

A continued, gradual replacement by tin-free alternatives in applications where performance

is comparable and regulatory compliance is paramount.
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Conclusion
Dimethyltin(2+) dichloride remains a high-performance and industrially vital chemical. As a

precursor to methyltin stabilizers, it enables the production of high-clarity, durable PVC goods

that are difficult to achieve with other systems. As a catalyst, it offers high efficiency and

reliability. However, its cost-performance profile is critically impacted by its associated toxicity

and the stringent regulatory environment.

For professionals in the field, the decision is no longer based on performance alone. A holistic

analysis, weighing efficacy against production cost, regulatory risk, and environmental impact,

is essential. While DMTC and its derivatives will continue to be materials of choice for specific,

demanding applications, the broader industry trend is undeniably moving towards safer, more

sustainable alternatives. This guide has aimed to provide the data and frameworks necessary

to navigate this complex landscape with scientific rigor and strategic foresight.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
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and industry.
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Ontario, CA 91761, United States

Phone: (601) 213-4426
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